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Introduction to Fatty Acid Transport Protein 1
(FATP1)

Fatty Acid Transport Protein 1 (FATP1), also known as Solute Carrier Family 27 Member 1
(SLC27A1), is a versatile protein that plays a crucial role in fatty acid metabolism.[1][2] It is
highly expressed in tissues with active fatty acid metabolism, such as skeletal muscle, adipose
tissue, and the heart.[1][3][4] FATP1 functions as both a transporter that facilitates the uptake of
long-chain fatty acids (LCFASs) across the plasma membrane and as an acyl-CoA synthetase
that activates these fatty acids by converting them into fatty acyl-CoAs. This dual function is
critical for subsequent metabolic processes, including triglyceride synthesis for storage or beta-
oxidation for energy.

In insulin-sensitive tissues like adipocytes and skeletal muscle, FATP1 translocates from
intracellular compartments to the plasma membrane in response to insulin, thereby enhancing
fatty acid uptake. Dysregulation of FATP1 activity is strongly linked to metabolic diseases.
Increased intramuscular fat content is associated with insulin resistance, a primary factor in the
development of type 2 diabetes. By facilitating the uptake and accumulation of fatty acid
metabolites in muscle, FATP1 can contribute to the pathogenesis of fat-induced insulin
resistance. Consequently, FATP1 has emerged as a promising therapeutic target for conditions
like obesity, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD).
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FATP1 Mechanism of Action

FATP1 facilitates the transport of long-chain fatty acids into the cell. Once inside, its intrinsic
acyl-CoA synthetase activity converts the fatty acid into its metabolically active form, fatty acyl-
CoA, effectively "trapping” it within the cell for downstream processes like triglyceride
synthesis. Insulin signaling promotes the translocation of FATP1 to the cell surface, increasing

the capacity for fatty acid uptake.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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